1-chloro-4-fluoroisoquinolin-6-amine
Overview
Description
1-Chloro-4-fluoroisoquinolin-6-amine is a chemical compound with the molecular formula C9H6ClFN2 . It is a type of isoquinoline, a class of compounds known for their diverse applications in industrial and synthetic organic chemistry .
Molecular Structure Analysis
The molecular structure of 1-chloro-4-fluoroisoquinolin-6-amine consists of a benzene ring fused with a pyridine moiety . The InChI code for this compound is 1S/C9H6ClFN2/c10-9-6-2-1-5(12)3-7(6)8(11)4-13-9/h1-4H,12H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-chloro-4-fluoroisoquinolin-6-amine include a molecular weight of 196.61 . It is a solid at room temperature . More detailed properties such as melting point, boiling point, and solubility are not available in the current resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-4-fluoroisoquinolin-6-amine involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-fluoroisoquinoline", "1-chloro-6-aminohexane", "Sodium hydride (NaH)", "Dimethylformamide (DMF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: 4-fluoroisoquinoline is reacted with NaH in DMF to form the corresponding lithium salt.", "Step 2: The lithium salt is then reacted with 1-chloro-6-aminohexane in DMF to form the desired product, 1-chloro-4-fluoroisoquinolin-6-amine.", "Step 3: The product is then purified by precipitation with HCl and filtration.", "Step 4: The resulting solid is dissolved in water and basified with NaOH.", "Step 5: The product is extracted with ethyl acetate and the organic layer is dried over anhydrous sodium sulfate.", "Step 6: The solvent is removed under reduced pressure to yield the final product as a white solid." ] } | |
CAS RN |
2377033-30-0 |
Product Name |
1-chloro-4-fluoroisoquinolin-6-amine |
Molecular Formula |
C9H6ClFN2 |
Molecular Weight |
196.6 |
Purity |
95 |
Origin of Product |
United States |
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